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Get Quote

What We Know About 1-Nonen-3-ol

1-Nonen-3-ol is an unsaturated alcohol. Here is a summary of its key identifiers and available storage

guidance:

Property Description

Chemical Name 1-Nonen-3-ol [1]

CAS Number 21964-44-3 [1]

Molecular Formula C₉H₁₈O [1]

Structure Unsaturated alcohol (nine-carbon chain with a double bond and a hydroxyl

group) [2]

Recommended
Storage

Store in a cool, well-ventilated place. Keep container tightly closed [1].

Flash Point 69.5 °C [1]
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The Safety Data Sheet (SDS) advises general safe storage practices but does not provide specific data on

degradation rates or conditions [1].

Stability Insights and Inferred Strategies

While direct data on 1-Nonen-3-ol is limited, its chemical structure and related research point to potential

stability issues and handling strategies.

Primary Degradation Risk: As an unsaturated alcohol, 1-Nonen-3-ol is susceptible to oxidation,

particularly by atmospheric ozone (O₃) [2]. This gas-phase reaction is a significant degradation
pathway that can lead to the formation of secondary products.

Inferred Protective Measures:
Use of Antioxidants: To prevent oxidative rancidity, the use of antioxidants is common in the

food industry for protecting fats and oils [3] [4]. This principle could be applied to protect 1-
Nonen-3-ol.

Control of Storage Conditions: Research on similar materials shows that exposure to light
can be a more critical factor in deterioration than elevated temperature alone. One study on pea

protein found that light exposure caused drastic quality changes, while storage in the dark at a
higher temperature had a much smaller effect [5].

The relationship between the compound's structure, potential degradation factors, and protective strategies

can be visualized as follows:
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Suggested Experimental Approach

To build the technical guides you need, you may have to generate experimental data. Here is a potential

workflow for a stability study, based on common practices for assessing volatile compound degradation:
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1. Sample Preparation

2. Apply Storage Conditions

Condition A:
Light / Ambient Temp

Condition B:
Dark / Elevated Temp

Condition C:
With Antioxidants

3. Analyze Volatiles

HS-SPME-GC-MS
(Headspace Solid-Phase

Microextraction Gas
Chromatography-Mass Spec.)

4. Data Analysis

Click to download full resolution via product page

Key Parameters to Test: As the diagram shows, your experimental design should compare different

conditions [5]. Crucially, include a set of samples with added antioxidants (like Tocopherols - Vitamin
E) [3] [4] to quantitatively assess their protective effect.

Core Analytical Technique: The most relevant analytical method for tracking volatile compounds like
1-Nonen-3-ol is HS-SPME-GC-MS (Headspace Solid-Phase Microextraction Gas Chromatography-

Mass Spectrometry) [5]. This technique is excellent for detecting and quantifying volatile organic
compounds without extensive sample preparation.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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